N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-ethylsulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C22H27N3O4S2.ClH/c1-5-29-17-10-11-19-20(15-17)30-22(23-19)25(13-12-24(3)4)21(26)16-8-7-9-18(14-16)31(27,28)6-2;/h7-11,14-15H,5-6,12-13H2,1-4H3;1H
• InChI Key: QZFGOFZVAPZSLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CCN(C)C)C(=O)C3=CC(=CC=C3)S(=O)(=O)CC.Cl
• Molecular Formula: C22H28ClN3O4S2
• Molecular Weight: 498.1 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H28ClN3O4S2 and its molecular weight is 498.05. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-inflammatory Activity

Research has shown the synthesis of compounds derived from 2-aminothiazole and 2-amino-2-thiazoline, demonstrating their potential anti-inflammatory activity. Specifically, hydrochloride salts of certain compounds exhibited anti-inflammatory effects across various concentrations, indicating their relevance in medical and pharmaceutical research (D. Lynch et al., 2006).

Cardiac Electrophysiological Activity

Another area of application includes the synthesis and study of N-substituted imidazolylbenzamides for their cardiac electrophysiological activity. These compounds have shown potential as selective class III agents, indicating their significance in addressing cardiac arrhythmias (T. K. Morgan et al., 1990).

Corrosion Inhibition

Benzothiazole derivatives have been synthesized to explore their corrosion inhibiting effects against steel in acidic solutions. These studies offer valuable insights into industrial applications, particularly in materials science, by enhancing the durability and lifespan of metal components (Zhiyong Hu et al., 2016).

Heterocycle Synthesis

Research into the behavior of certain acrylamide derivatives toward nitrogen nucleophiles has led to the synthesis of various heterocycles. This highlights the compound's utility in creating structurally diverse molecules for further pharmaceutical exploration (S. Bondock et al., 2011).

Antifungal Agents

The synthesis of new thiazolyl benzamides and their derivatives demonstrates their potential as antifungal agents. This research underlines the importance of these compounds in developing new treatments for fungal infections (B. Narayana et al., 2004).

Microwave-Mediated Synthesis

Efficient, microwave-mediated synthesis techniques have been applied to produce benzothiazole- and benzimidazole-based heterocycles. These methods facilitate the rapid creation of novel compounds, accelerating the pace of research and development in this field (Ahmed F Darweesh et al., 2016).